Cas no 2172519-34-3 (Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate)

• Product Name: Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate
• CAS No: 2172519-34-3
• MF: C₁₇H₂₉N₃O₃
• MW: 323.430464506149
• CID: 6046687
• PubChem ID: 165502661
• Update Time: 2025-11-05

Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate
• 2172519-34-3
• EN300-1451664
• Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate

• Inchi： 1S/C17H29N3O3/c1-5-22-14(21)7-6-13-19-15(20-23-13)17(18)10-8-12(9-11-17)16(2,3)4/h12H,5-11,18H2,1-4H3
• InChI Key： HODIZTMETIUGQU-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)OCC)=NC(C2(CCC(CC2)C(C)(C)C)N)=N1

Computed Properties

• Exact Mass: 323.22089180g/mol
• Monoisotopic Mass: 323.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.2Ų

Additional information on Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate

Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate (CAS No. 2172519-34-3): A Comprehensive Overview

Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate, identified by its CAS number 2172519-34-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural features. The molecular structure of Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate incorporates a unique combination of functional groups, including an 1,2,4-oxadiazole core and a tert-butyl-substituted cyclohexylamine moiety, which contribute to its distinctive chemical and pharmacological properties.

The Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate molecule exhibits a high degree of complexity, which makes it an intriguing subject for further investigation. The presence of the amino group in the cyclohexyl ring and the oxadiazole ring system suggests potential interactions with various biological targets. This compound has been studied for its possible applications in drug discovery and development, particularly in the context of modulating enzymatic activities and signaling pathways relevant to human health.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The oxadiazole scaffold is known for its versatility and has been incorporated into numerous drug candidates due to its ability to engage with biological macromolecules in multiple ways. In particular, the 1,2,4-oxadiazole ring is a privileged structure that has shown promise in various therapeutic areas, including anti-inflammatory, anti-viral, and anticancer applications. The tert-butyl group in the cyclohexylamine moiety further enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

The synthesis of Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the oxadiazole ring through cyclization reactions and subsequent functionalization with the cyclohexylamine derivative. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the molecule. These methods are crucial for constructing complex molecular architectures while maintaining functional group integrity.

In terms of biological activity, preliminary studies on Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate have revealed promising results. The compound has been tested for its interaction with various enzymes and receptors, showing potential inhibitory effects on certain metabolic pathways. Specifically, research indicates that this molecule may interfere with key enzymes involved in inflammation and cell proliferation. These findings are particularly relevant given the increasing interest in developing targeted therapies for chronic diseases such as cancer and autoimmune disorders.

The structural features of Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoate also make it a valuable scaffold for further derivatization. By modifying specific functional groups or introducing new substituents, chemists can fine-tune the pharmacological properties of the compound. This flexibility allows for the exploration of diverse chemical space and increases the likelihood of identifying highly potent and selective drug candidates. Computational modeling techniques have been instrumental in predicting how structural modifications will affect biological activity.

Future directions in the study of Ethyl 3-[3-(1-amino-4-tert-butylcyclohexyl)-1,2,4-oxydiazol -5 - yl]propanoate include conducting more extensive pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion profiles. Additionally， exploring its potential as an intermediate in larger synthetic schemes could open up new avenues for drug development。 Collaborative efforts between synthetic chemists， biologists， and pharmacologists will be essential to fully realize the therapeutic potential of this compound。

In conclusion， Ethyl 3-[3-(1-amino - 4 - tert - buty lcyc lohex yl) - 1 , 2 , 4 - ox adia z ol -5 - yl ] pro pan oate ( CAS No .2172519 -34 -3 ) represents an exciting opportunity for innovation in pharmaceutical chemistry。 Its unique structural features ， coupled with preliminary evidence of biological activity， make it a compelling candidate for further investigation。 As research continues to uncover new applications ， this compound is poised to play a significant role in the development of next-generation therapeutics。